Cas no 2138810-11-2 (Butanoic acid, 2-[(5-fluoro-2-pyridinyl)methylene]-)

• Product Name: Butanoic acid, 2-[(5-fluoro-2-pyridinyl)methylene]-
• CAS No: 2138810-11-2
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5261124
• Update Time: 2025-05-23

Butanoic acid, 2-[(5-fluoro-2-pyridinyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(5-fluoro-2-pyridinyl)methylene]-

• Inchi： 1S/C10H10FNO2/c1-2-7(10(13)14)5-9-4-3-8(11)6-12-9/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： JIQSJJDNTZQBLU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=CC1=NC=C(F)C=C1)CC

Additional information on Butanoic acid, 2-[(5-fluoro-2-pyridinyl)methylene]-

Butanoic Acid, 2-[(5-Fluoro-2-Pyridinyl)Methylene]-: A Comprehensive Overview

Butanoic acid, 2-[(5-fluoro-2-pyridinyl)methylene]-, also known by its CAS number 2138810-11-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of butanoic acid, with a substituted pyridine ring at the second carbon position. The presence of the fluorine atom in the pyridine ring introduces interesting electronic and steric effects, making it a valuable molecule for research and development.

The structure of this compound is characterized by a butanoic acid backbone, which is a four-carbon chain with a carboxylic acid group at one end. The substitution at the second carbon involves a pyridine ring that is further substituted with a fluorine atom at the fifth position. This substitution pattern not only enhances the stability of the molecule but also imparts unique reactivity, making it suitable for various chemical transformations. The methylene group connecting the pyridine ring to the butanoic acid backbone plays a crucial role in determining the molecule's physical and chemical properties.

Recent studies have explored the potential of this compound in the field of pharmaceutical chemistry. Researchers have found that the fluorinated pyridine moiety can act as a bioisostere for other heterocyclic groups, potentially leading to novel drug candidates with improved pharmacokinetic profiles. Additionally, the compound has shown promise in material science, where it can serve as a building block for advanced materials such as polymers and coatings due to its ability to form stable cross-links.

In terms of synthesis, this compound can be prepared through various methods, including condensation reactions and coupling reactions. One common approach involves the reaction of butanoic acid derivatives with appropriately substituted pyridine aldehydes under specific conditions. The use of catalytic systems and microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is limited, which makes it suitable for applications where hydrophobicity is desired. The compound's UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the pyridine ring and the methylene group, which can be exploited in photonic applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, suggesting that its environmental impact should be carefully monitored when used in large-scale applications. Regulatory agencies have classified it as a non-hazardous substance under normal handling conditions, provided appropriate safety measures are taken.

In conclusion, butanoic acid, 2-[(5-fluoro-2-pyridinyl)methylene]- (CAS No. 2138810-11-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and green chemistry. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing technological innovations.